Cas no 175137-19-6 (2-(4-Chlorophenyl)-3-(trifluoromethyl)pyrazole-4-carbonyl Chloride)

• Product Name: 2-(4-Chlorophenyl)-3-(trifluoromethyl)pyrazole-4-carbonyl Chloride
• CAS No: 175137-19-6
• MF: C₁₁H₅Cl₂F₃N₂O
• MW: 309.071410894394
• MDL: MFCD00068143
• CID: 841449
• PubChem ID: 2736645
• Update Time: 2025-04-19

2-(4-Chlorophenyl)-3-(trifluoromethyl)pyrazole-4-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride
• 1H-Pyrazole-4-carbonyl chloride, 1-(4-chlorophenyl)-5-(trifluoromethyl)-
• 2-(4-CHLOROPHENYL)-3-(TRIFLUOROMETHYL)PYRAZOLE-4-CARBONYL CHLORIDE
• 1-(4-chlorophenyl)-5-(trifluoromethyl)pyrazole-4-carbonyl chloride
• BUTTPARK 46\18-27
• TIMTEC-BB SBB001267
• 2-(4-Chlorophenyl)-3-(trifluormethyl)pyrazole-4-carbonyl Chloride
• 2-(4-CHLOROPHENYL)-3-(TRIFLUOROMETHYL) PYRAZOLE-N 4-CARBONYL CHLORIDE
• 2-(4-Chl
• 2-(4-Chlorophenyl)-3-(trifluoromethyl)pyrazole-4-carbonylchloride97%
• 2-(4-Chlorophenyl)-3-(trifluoromethyl)pyrazole-4-carbonyl chloride 97%
• AKOS015850316
• DTXSID40371504
• DB-044050
• CS-0316411
• 1-(4-Chloro-phenyl)-5-trifluoromethyl-1H-pyrazole-4-carbonyl chloride
• SCHEMBL2856010
• PS-10707
• 175137-19-6
• MFCD00068143
• 2-(4-Chlorophenyl)-3-(trifluoromethyl)pyrazole-4-carbonyl Chloride

• MDL： MFCD00068143
• Inchi： 1S/C11H5Cl2F3N2O/c12-6-1-3-7(4-2-6)18-9(11(14,15)16)8(5-17-18)10(13)19/h1-5H
• InChI Key： NEJFCXJQJOAJMO-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN(C2C=CC(=CC=2)Cl)C=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 307.97300
• Monoisotopic Mass: 307.9731027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Melting Point: 51 °C
• Boiling Point: 120 °C
• PSA: 34.89000
• LogP: 3.92350

2-(4-Chlorophenyl)-3-(trifluoromethyl)pyrazole-4-carbonyl Chloride Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：CORROSIVE
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45